Cas no 1083423-88-4 (3-[(piperidin-4-yl)methyl]imidazolidine-2,4-dione)

• Product Name: 3-[(piperidin-4-yl)methyl]imidazolidine-2,4-dione
• CAS No: 1083423-88-4
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• MDL: MFCD16075990
• CID: 5215195
• PubChem ID: 51606474
• Update Time: 2025-05-20

3-[(piperidin-4-yl)methyl]imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-Piperidin-4-ylmethyl-imidazolidine-2,4-dione
• 3-[(piperidin-4-yl)methyl]imidazolidine-2,4-dione

• MDL： MFCD16075990
• Inchi： 1S/C9H15N3O2/c13-8-5-11-9(14)12(8)6-7-1-3-10-4-2-7/h7,10H,1-6H2,(H,11,14)
• InChI Key： KNQOLXJWEVCHKN-UHFFFAOYSA-N
• SMILES： C1(=O)NCC(=O)N1CC1CCNCC1

Additional information on 3-[(piperidin-4-yl)methyl]imidazolidine-2,4-dione

Introduction to 3-[(piperidin-4-yl)methyl]imidazolidine-2,4-dione (CAS No. 1083423-88-4)

3-[(piperidin-4-yl)methyl]imidazolidine-2,4-dione is a heterocyclic compound with significant potential in the field of pharmaceutical chemistry and medicinal research. Its molecular structure, featuring a piperidine moiety linked to an imidazolidine ring system, makes it a versatile scaffold for the development of novel bioactive molecules. The compound's CAS number, 1083423-88-4, uniquely identifies it in scientific literature and industrial applications, underscoring its importance in synthetic and pharmacological studies.

The chemical properties of 3-[(piperidin-4-yl)methyl]imidazolidine-2,4-dione are influenced by its dual functionality, which includes imine and ketone groups within the imidazolidine ring. This structural feature allows for diverse chemical modifications, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the piperidine group enhances solubility and metabolic stability, which are critical factors in drug design.

Recent advancements in medicinal chemistry have highlighted the utility of 3-[(piperidin-4-yl)methyl]imidazolidine-2,4-dione as a building block for small-molecule drugs. Researchers have leveraged its scaffold to develop compounds with potential applications in treating neurological disorders, infectious diseases, and cancer. The compound's ability to interact with biological targets such as enzymes and receptors has been explored in various preclinical studies.

In particular, the imidazolidine ring system has been found to exhibit inhibitory activity against certain kinases and proteases, which are key targets in oncology research. Studies have demonstrated that derivatives of 3-[(piperidin-4-yl)methyl]imidazolidine-2,4-dione can modulate signaling pathways involved in cell proliferation and apoptosis. These findings have spurred interest in further optimizing the compound's pharmacokinetic profile through structural modifications.

The synthesis of 3-[(piperidin-4-yl)methyl]imidazolidine-2,4-dione typically involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. The compound's robust synthetic accessibility makes it an attractive candidate for high-throughput screening campaigns aimed at discovering novel therapeutic agents.

Computational chemistry has also played a pivotal role in understanding the molecular interactions of 3-[(piperidin-4-yl)methyl]imidazolidine-2,4-dione with biological targets. Molecular docking studies have revealed its binding affinity for specific proteins, providing insights into potential mechanisms of action. These computational approaches complement experimental efforts by predicting drug-like properties and optimizing lead compounds before they enter preclinical testing.

Future research directions may focus on exploring the compound's role in drug development through innovative synthetic strategies and interdisciplinary collaborations. The integration of artificial intelligence (AI) and machine learning (ML) techniques could further accelerate the discovery of new derivatives with enhanced efficacy and reduced toxicity. Such innovations would align with global efforts to address unmet medical needs efficiently.

The growing body of literature on 3-[(piperidin-4-yl)methyl]imidazolidine-2,4-dione underscores its significance as a pharmacophore in modern drug discovery. As scientific understanding evolves, this compound is likely to remain at the forefront of medicinal chemistry research, contributing to the development of next-generation therapeutics that improve patient outcomes across various diseases.